Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro-, ethyl ester

• IUPAC Name: ethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate
• InChI: InChI=1S/C9H8ClN3O2/c1-2-15-9(14)6-5-7(10)12-13-4-3-11-8(6)13/h3-5H,2H2,1H3
• InChI Key: CIAQVQZULVRNHZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN2C1=NC=C2)Cl
• Molecular Formula: C9H8ClN3O2
• DSSTOX Substance ID: DTXSID801221085
• Molecular Weight: 225.63 g/mol
• CAS No.: 1161847-33-1

Description

Imidazo[1,2-b]pyridazine derivatives, including “Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro-, ethyl ester”, have been widely studied in drug molecules due to their good biological activity. They can provide a variety of bioactive molecules and are an important heterocyclic nucleus. These compounds show different biological activities and pharmacological properties, such as antifungal, anti-diabetes, antiparasitic, anti-inflammatory, anti-proliferative activity, acetylcholinesterase inhibitors, etc.

Synthesis Analysis

The compound was accurately designed and successfully synthesized. The structure of the synthesized compounds is novel compared with the previous imidazoles and pyrazines. The structure of the target compound was characterized by 1H NMR, 13C NMR, FTIR, and MS.

Molecular Structure Analysis

The crystal structure of the compound was determined by single crystal X-ray diffraction analysis. The optimized structure of the title compound was calculated by density functional theory (DFT) using B3LYP function and 6-311+G (2d,p) basis set. The results of comparison show that the experimental study on the structure of the title compound is consistent with the theoretical study.

Physical and Chemical Properties Analysis

The molecular weight of “this compound” is 153.569.

Scientific Research Applications

Antimicrobial Activity

Research on derivatives of Imidazo[1,2-b]pyridazine, such as the ethyl esters, has demonstrated their potential in antimicrobial applications. A study synthesized various imidazo[1,2-a]pyridine-2-carboxylic acid arylidenehydrazides from ethyl esters and evaluated their antimicrobial activity, revealing promising results (Turan-Zitouni, Blache, & Güven, 2001).

Synthesis and Pharmacological Exploration

The compound has been a focal point in the synthesis of various imidazo[1,2-b]pyridazine derivatives, with research exploring their pharmacological potential. Studies have synthesized carboxylic derivatives, including esters and amides, investigating their analgesic, anti-inflammatory, and other pharmacological activities (Luraschi et al., 1997). Although this study delves into pharmacological activities, it provides critical insights into the synthetic versatility and potential biological relevance of these compounds.

Chemical Synthesis and Methodologies

Significant work has been conducted on developing synthetic routes for imidazo[1,2-b]pyridazine derivatives. One notable study outlines a practical industrial approach to synthesize imidazo[1,2-b]pyridazine, starting from maleic anhydride and employing various chemical reactions, demonstrating the compound's accessibility for further research applications (Chen Xue-xi, 2012).

Mechanism of Action

Target of Action

Imidazo[1,2-b]pyridazine derivatives, including ethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate, have been widely studied in drug molecules due to their good biological activity . They have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant anti-tb activity . The acute TB mouse model indicated a significant reduction of bacterial load when treated with these compounds .

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives have been reported to show a variety of biological activities and pharmacological properties, such as antifungal, anti-diabetes, antiparasitic, anti-inflammatory, anti-proliferative activity, and acetylcholinesterase inhibition .

Result of Action

Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant anti-tb activity, indicating a potential reduction in bacterial load .

Safety and Hazards

This compound may cause skin irritation and may be harmful if absorbed through the skin. Ingestion may cause irritation of the digestive tract and may be harmful if swallowed. Inhalation may cause respiratory tract irritation and may be harmful if inhaled.